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Compound of Interest

Compound Name: VU534

Cat. No.: B15609101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU534 is a novel small molecule activator of N-acyl-phosphatidylethanolamine-hydrolyzing

phospholipase D (NAPE-PLD). NAPE-PLD is a key enzyme in the biosynthesis of N-

acylethanolamines (NAEs), a class of lipid signaling molecules with diverse physiological

functions, including roles in inflammation, pain, and metabolism. As an activator of NAPE-PLD,

VU534 holds potential as a valuable research tool for investigating the physiological roles of

NAEs and as a potential therapeutic agent for conditions associated with dysregulated NAE

signaling.

These application notes provide a summary of the known characteristics of VU534 and a set of

detailed protocols for its use in both in vitro and in vivo research settings. It is important to note

that, as of the date of this document, there is a lack of published literature on the in vivo

administration of VU534. The in vivo protocols provided herein are therefore based on data

from similar compounds and established methodologies for the systemic administration of small

molecules in preclinical models. These should be considered as starting points for experimental

design and will require optimization for specific research applications.

Quantitative Data Summary
The following table summarizes the available quantitative data for VU534 based on in vitro

studies.
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Parameter Value Species/System Reference

EC50 (NAPE-PLD

activation)
0.30 µM

Recombinant Mouse

Enzyme
[1]

EC50 (NAPE-PLD

activation)
0.93 µM

Recombinant Human

Enzyme
[1]

EC50 (NAPE-PLD

activation)
1.5 µM HepG2 Cells [1]

Solubility ≥10 mg/mL DMSO [1]

Molecular Weight 447.5 g/mol N/A [1]

Signaling Pathway
The signaling pathway involving NAPE-PLD, the target of VU534, is central to the production of

N-acylethanolamines (NAEs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application Notes and Protocols for VU534: An In Vivo
Perspective]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609101#in-vivo-delivery-and-dosage-of-vu534]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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